Cas no 2568439-68-7 (tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate)

• Product Name: tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate
• CAS No: 2568439-68-7
• MF: C₁₁H₁₂BrF₂NO₂
• MW: 308.119289398193
• CID: 5630168
• PubChem ID: 164842750
• Update Time: 2025-09-23

tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate
• EN300-28291785
• 2568439-68-7
• SCHEMBL24427976

• Inchi： 1S/C11H12BrF2NO2/c1-11(2,3)17-10(16)15-7-5-4-6(12)8(13)9(7)14/h4-5H,1-3H3,(H,15,16)
• InChI Key： KIQZWQVGVJSXAV-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1F)F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 307.00195g/mol
• Monoisotopic Mass: 307.00195g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate

Introduction to tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate (CAS No. 2568439-68-7)

tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate, identified by its Chemical Abstracts Service (CAS) number 2568439-68-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, a 4-bromo substituent, and 2,3-difluorophenyl moiety, contribute to its unique chemical properties and make it a valuable scaffold for further derivatization and drug development.

The tert-butyl group in the molecular structure serves multiple purposes. It acts as a protecting group for the carbamate moiety, enhancing stability during synthetic processes and preventing unwanted side reactions. Additionally, the bulkiness of the tert-butyl group can influence the pharmacokinetic properties of the compound, such as solubility and metabolic clearance, making it an important consideration in drug design. The 4-bromo substituent introduces electrophilic characteristics to the aromatic ring, facilitating further functionalization through cross-coupling reactions like Suzuki or Buchwald-Hartwig couplings. This versatility allows chemists to modify the structure and explore new derivatives with enhanced biological activity.

The 2,3-difluorophenyl moiety is another critical feature of this compound. Fluorine atoms are known for their ability to modulate metabolic stability, binding affinity, and electronic properties of molecules. In particular, the presence of two fluorine atoms at the 2 and 3 positions enhances the lipophilicity of the compound, which can improve its membrane permeability and oral bioavailability. Recent studies have highlighted the role of fluorinated aromatic rings in enhancing the potency and selectivity of pharmaceutical agents. For instance, compounds containing 2,3-difluorophenyl groups have shown promising results in treating neurological disorders due to their ability to cross the blood-brain barrier efficiently.

Recent advancements in medicinal chemistry have demonstrated the potential of tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate as a lead compound for developing novel therapeutic agents. Researchers have been exploring its efficacy in various disease models, including cancer and inflammation-related disorders. The combination of a protective carbamate group and electrophilic bromine substituent makes this compound an attractive candidate for generating libraries of bioactive molecules through combinatorial chemistry approaches. Furthermore, computational modeling studies have suggested that modifications around the 2,3-difluorophenyl ring can lead to compounds with improved pharmacological profiles.

In clinical research, derivatives of this compound have been investigated for their potential anti-cancer properties. The 4-bromo-2,3-difluorophenyl core has been found to exhibit inhibitory effects on specific enzymes involved in tumor growth and progression. For example, studies have shown that certain analogs can disrupt signaling pathways such as PI3K/Akt and MAPK/ERK, which are commonly overactive in cancer cells. The tert-butyl carbamate group has been observed to enhance binding affinity by stabilizing key interactions within target proteins. These findings underscore the importance of structural optimization in developing next-generation anticancer drugs.

The synthesis of tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions followed by protection-deprotection strategies involving carbamate formation. Advanced techniques such as transition metal catalysis have been employed to streamline these processes and improve efficiency. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures rigorous characterization of the final product.

Future research directions may focus on exploring new derivatives of this compound with enhanced therapeutic efficacy and reduced side effects. Strategies such as structure-activity relationship (SAR) studies will be crucial in identifying key pharmacophores responsible for biological activity. Additionally, computational methods like molecular docking can aid in predicting binding interactions between this compound and its target proteins. These approaches will facilitate rapid screening of potential drug candidates before moving into preclinical testing.

The industrial significance of tert-butyl N-(4-bromo-2,3-difluorophenyl)carbamate cannot be overstated. Its versatility as a building block for drug discovery makes it a valuable asset for pharmaceutical companies seeking to develop innovative treatments for complex diseases. As research continues to uncover new applications for fluorinated aromatic compounds, this molecule is likely to play an increasingly important role in medicinal chemistry innovation.